Cas no 145854-47-3 (Benzene, 1,1'-oxybis[4-nitro-3-(trifluoromethyl)-)
145854-47-3 structure
Product Name:Benzene, 1,1'-oxybis[4-nitro-3-(trifluoromethyl)-
CAS No:145854-47-3
MF:C14H6F6N2O5
MW:396.198264598846
CID:2778025
Update Time:2023-08-07
Benzene, 1,1'-oxybis[4-nitro-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1,1'-oxybis[4-nitro-3-(trifluoromethyl)-
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- Inchi: 1S/C14H6F6N2O5/c15-13(16,17)9-5-7(1-3-11(9)21(23)24)27-8-2-4-12(22(25)26)10(6-8)14(18,19)20/h1-6H
- InChI Key: RUAXZKJZFYCDQB-UHFFFAOYSA-N
- SMILES: FC(C1C(=CC=C(C=1)OC1=CC=C(C(C(F)(F)F)=C1)[N+](=O)[O-])[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 510
- XLogP3: 4.9
- Topological Polar Surface Area: 101
Benzene, 1,1'-oxybis[4-nitro-3-(trifluoromethyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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